Cas no 1099-45-2 (ethyl 2-(triphenyl-λ?-phosphanylidene)acetate)

ethyl 2-(triphenyl-λ?-phosphanylidene)acetate Properties

Names and Identifiers

• (Carbethoxymethylene)triphenylphosphorane
• Ethyl (triphenylphosphoranylidene)acetate
• (Carbethoxymethylene)triphenylphosphorane~(Carboethoxymethylene)triphenylphosphorane~Ethyl (triphenylphosphoranylidene)acetate
• (Ethoxycarbonylmethylene)triphenylphosphorane
• Carboethoxymethylene triphenyl-phosphorane, [Ethyl (triphenylphosphoranylidene)- acetate]
• Ethoxyl methylene malononitrile
• Ethyl 2-(triphenyl-lambda(5)-phosphanylidene)acetate
• Triphenylphosphoranylidene ethyl acetate
• CEMTPP
• Ethyl 2-(triphenylphosphoranylidene)acetate
• triphenylphosphorane
• (Triphenylphosphoranylidene)acetic
• (Triphenylphosphoranylidene)acetic Acid Ethyl Ester
• ethyl 2-(triphenyl-λ5-phosphanylidene)acetate
• EMY
• NSC 72406
• AURORA KA-1176
• ETHYL (TRIPHENYLPHOSPHORYLIDENE)ACETATE
• ETHYL (TRIPHENYLPHOSPHORANYLIDEN)ACETATE
• (CARBOETHOXYMETHYLENE)TRIPHENYLPHOSPHORANE
• Ethyl 2-tri(phenyl)phosphoranylideneacetate
• Acetic acid, (triphenylphosphoranylidene)-, ethyl ester
• Triphenylcarbethoxymethylenephosphorane
• Ethyl (triphenylphosphoranilidene)acetate
• Carboethoxymethylidenetriphenylphosphorane
• Carbethoxytriphenylphosphonium methylide
• Carbethoxymethylidenetriphenylphosphorane
• carbethoxymethylene triphenyl
• ethyl 2-(triphenyl-λ?-phosphanylidene)acetate
• (Carbethoxymethylene)triphenylphosphorane,97%
• +Expand

• MDL： MFCD00009183
• InChIKey： IIHPVYJPDKJYOU-UHFFFAOYSA-N
• Inchi： 1S/C22H21O2P/c1-2-24-22(23)18-25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,2H2,1H3
• SMILES： P(=C([H])C(=O)OC([H])([H])C([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 754639

Computed Properties

• Exact Mass: 348.12800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 348.127916
• Heavy Atom Count: 25
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.34580
• PSA: 36.11000
• Refractive Index: 1.6
• Water Partition Coefficient: Insoluble
• Boiling Point: 490.4°C at 760 mmHg
• Melting Point: 126.0 to 130.0 deg-C
• Flash Point: 490.4 ºCat 760 mmHg
• Color/Form: White crystalline powder
• Solubility: Soluble in ethanol (42 g / 100 ml), THF (13 g / 100 ml), chloroform (29 g / 100 ml); Insoluble in water (<0.5 g/100 ml).
• Sensitiveness: Air Sensitive
• Density: 1.1500

ethyl 2-(triphenyl-λ?-phosphanylidene)acetate Security Information

• WGK Germany：3
• Safety Term：S26;S37/39;S45
• Safety Instruction： S22-S24/25-S45-S37/39-S26
• Risk Phrases：R25; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Risk Phrases： R25;R36/37/38
• Signal Word：Warning
• TSCA：Yes

ethyl 2-(triphenyl-λ?-phosphanylidene)acetate Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons